Cas no 90794-53-9 (2-(4-chlorophenyl)cyclopropane-1-carbohydrazide)

• Product Name: 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide
• CAS No: 90794-53-9
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD03419453
• CID: 3058758
• PubChem ID: 4283374
• Update Time: 2025-09-23

2-(4-chlorophenyl)cyclopropane-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-cyclopropanecarboxylic acid hydrazide
• 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide
• 2-(4-chlorophenyl)cyclopropanecarbohydrazide
• HMS2584N23
• AKOS000308322
• Oprea1_385123
• SMR000228073
• AK-968/41922530
• STK301565
• 2-(4-CHLOROPHENYL)-1-CYCLOPROPANECARBOHYDRAZIDE
• MLS000698307
• 90794-53-9
• SCHEMBL3977676
• EN300-228346
• BBL038252
• CHEMBL1894175

• MDL： MFCD03419453
• Inchi： 1S/C10H11ClN2O/c11-7-3-1-6(2-4-7)8-5-9(8)10(14)13-12/h1-4,8-9H,5,12H2,(H,13,14)
• InChI Key： LDRVFHXEVGRIBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC1C(NN)=O

Computed Properties

• Exact Mass: 210.0559907Da
• Monoisotopic Mass: 210.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide

Comprehensive Overview of 2-(4-Chlorophenyl)cyclopropane-1-carbohydrazide (CAS No. 90794-53-9)

2-(4-Chlorophenyl)cyclopropane-1-carbohydrazide (CAS No. 90794-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative, characterized by its unique carbohydrazide functional group and 4-chlorophenyl substituent, exhibits versatile chemical properties, making it a subject of interest for synthetic chemists and material scientists alike. Its molecular structure combines rigidity from the cyclopropane ring with reactivity from the hydrazide moiety, enabling diverse applications in drug discovery and crop protection formulations.

Recent studies highlight the compound's potential as a building block for heterocyclic synthesis, particularly in developing novel antimicrobial agents and enzyme inhibitors. The presence of both chloro and hydrazide groups allows for selective modifications, addressing current challenges in structure-activity relationship optimization. Industry reports indicate growing demand for such intermediates in green chemistry applications, where researchers seek eco-friendly alternatives to traditional synthetic routes.

From a technical perspective, the 2-(4-chlorophenyl)cyclopropane core demonstrates remarkable stability under physiological conditions, a feature that has sparked investigations into its bioavailability enhancement properties. Pharmaceutical developers are particularly interested in how the cyclopropane-carbohydrazide combination might improve drug delivery systems, especially for compounds with poor water solubility. This aligns with current market trends favoring molecular hybridization strategies in medicinal chemistry.

The agrochemical sector has explored derivatives of CAS 90794-53-9 as potential plant growth regulators, with preliminary studies showing activity against specific pathogenic fungi. Its structural similarity to certain natural product scaffolds makes it attractive for developing biorational pesticides, meeting the growing consumer demand for sustainable agriculture solutions. Analytical chemists emphasize the compound's distinct chromatographic fingerprint, which facilitates quality control in industrial production.

Modern computational chemistry approaches, including molecular docking simulations, have been employed to predict the interaction profiles of 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide derivatives with biological targets. These in silico studies complement experimental research in hit-to-lead optimization processes, significantly reducing development timelines. The compound's three-dimensional structure presents interesting possibilities for conformational analysis, particularly in designing chiral catalysts for asymmetric synthesis.

Environmental fate studies of 90794-53-9 reveal favorable biodegradation characteristics compared to traditional aromatic compounds, addressing regulatory concerns about persistent organic pollutants. This aspect has become increasingly important as chemical manufacturers adopt green chemistry metrics in product development. The compound's photostability profile also makes it suitable for applications requiring UV resistance, such as specialty coatings and advanced materials.

In analytical applications, 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide serves as a valuable reference standard for method validation in HPLC and LC-MS systems. Its well-defined spectroscopic properties, including characteristic NMR signals and mass fragmentation patterns, aid in structural elucidation of complex mixtures. Quality assurance protocols for this compound emphasize rigorous purity testing to meet pharmaceutical-grade specifications.

The synthesis of CAS 90794-53-9 typically involves cyclopropanation of appropriate precursors followed by hydrazide formation, with recent literature describing improved atom economy versions of these reactions. Process chemists have developed continuous flow methodologies to enhance production efficiency while minimizing organic waste generation. These advancements support the chemical industry's transition toward sustainable manufacturing practices.

Safety assessments indicate that proper handling of 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide requires standard laboratory precautions, with particular attention to its hydrazide functionality. Material compatibility studies guide appropriate storage conditions and packaging solutions to maintain compound integrity. Regulatory documentation emphasizes compliance with REACH requirements and other international chemical management protocols.

Emerging research directions explore the compound's potential in supramolecular chemistry applications, where its hydrogen bonding capacity may facilitate novel molecular recognition systems. Materials scientists are investigating derivatives for coordination polymers with unique porous properties, relevant to gas storage and separation technologies. These developments position 90794-53-9 as a multifaceted intermediate in cutting-edge scientific endeavors.